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An In-Depth Technical Guide to 2-Phenoxyethyl propionate

Executive Summary: This technical guide provides a comprehensive overview of 2-
Phenoxyethyl propionate (CAS No. 23495-12-7), a significant aroma chemical utilized
extensively in the fragrance and cosmetic industries. The document delineates its chemical
identity, physicochemical properties, general synthesis pathway, and analytical characterization
methods. A core focus is placed on its application as a fragrance ingredient, where it functions
as a modifier and fixative. Furthermore, this guide synthesizes critical safety and toxicological
data, primarily from the Research Institute for Fragrance Materials (RIFM), to provide a
thorough risk assessment profile. This document is intended for researchers, chemists, and
product development professionals who require in-depth technical knowledge of this
compound.

Introduction

2-Phenoxyethyl propionate is an aryl alkyl alcohol simple acid ester (AAASAE), a class of
compounds valued for their olfactory properties.[1] It is synthesized from 2-phenoxyethanol and
propionic acid. Its primary utility is found in the formulation of fragrances, where it imparts a
mild, sweet, floral-fruity aroma with rosy, honey-like, and slightly herbaceous undertones.[2][3]
Beyond its scent profile, it serves as a versatile blending agent and fixative, enhancing the
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stability, tenacity, and diffusion of other fragrance components in a wide array of consumer
products.[2]

Chemical Identification and Physicochemical
Properties

Accurate identification is paramount in scientific research and industrial application. The
Chemical Abstracts Service (CAS) has assigned the number 23495-12-7 to 2-Phenoxyethyl
propionate.[4][5] This unique identifier distinguishes it from all other chemical substances.

Diagram: Chemical Structure of 2-Phenoxyethyl
propionate
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Caption: Structure of 2-Phenoxyethyl propionate (C11H1403).

The key physicochemical properties of 2-Phenoxyethyl propionate are summarized in the

table below for easy reference.

Property Value Source
CAS Number 23495-12-7 [4][5]
EINECS Number 245-692-7 [51[6]
FEMA Number 4618 [5][6]
Molecular Formula C11H1403 [2][4]
Molecular Weight 194.23 g/mol [2][4]
Appearance Colorless clear liquid [51[6]
Boiling Point 262 - 269.72 °C at 760 mmHg [2][4][6]
Flash Point >93 °C (>200 °F) [4]15]
Specific Gravity 1.076 - 1.084 @ 20 °C [41151[6]

Water Solubility

283.6 mg/L (estimated)

[4]16]

Log Kow (0/w)

2.26 - 2.6 (estimated)

[4]16]

Synthesis and Manufacturing

From a chemical standpoint, 2-Phenoxyethyl propionate is synthesized via the esterification

of 2-phenoxyethanol with propionic acid. This reaction is typically catalyzed by a strong acid.

The process involves the removal of water to drive the equilibrium towards the formation of the

ester product.

Diagram: General Synthesis Pathway via Fischer

Esterification
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Caption: Fischer esterification of 2-phenoxyethanol and propionic acid.

The causality behind this choice of reaction is its efficiency and the relative availability of the
starting materials. Post-reaction, the crude product is purified, typically through distillation, to
remove unreacted starting materials, the catalyst, and the water byproduct, ensuring the final
product meets the high purity standards (typically >98%) required for fragrance applications.[5]

[6]

Analytical Characterization

To ensure identity and purity, several analytical techniques are employed. The choice of
method is dictated by the need to separate the analyte from a potentially complex matrix and
provide unambiguous structural confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for the identification and quantification of volatile and semi-
volatile compounds like 2-Phenoxyethyl propionate. The gas chromatograph separates the
components of a sample, and the mass spectrometer provides detailed mass fragmentation
patterns, which act as a molecular fingerprint.

Exemplary GC-MS Protocol:
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o Sample Preparation: Dilute the sample in a suitable solvent (e.g., ethanol or hexane) to a
concentration of approximately 100 ppm.

e GC Separation:
o Injector: Split/splitless, 250 °C.

o Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um) is chosen for its
ability to separate compounds based on boiling point.

o Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and
hold for 5 minutes. This temperature ramp ensures separation of components with varying
volatilities.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
o MS Detection:

o lonization: Electron lonization (EI) at 70 eV. This standard energy level ensures
fragmentation patterns are consistent and comparable to library spectra.[7]

o Mass Range: Scan from m/z 40 to 400.

» Data Analysis: Compare the obtained mass spectrum and retention time with a certified
reference standard and established spectral libraries (e.g., NIST, Wiley). Key fragments for
2-phenoxyethyl propionate would be expected, including the molecular ion peak if stable
enough.[7]

Ultraviolet-Visible (UV/Vis) Spectroscopy

UV/Vis spectroscopy is used to assess the potential for phototoxicity.[4] A compound that
absorbs significantly in the UVA/UVB range (290-400 nm) may have the potential to cause
light-induced adverse effects.

Exemplary UV/Vis Protocol:

o Sample Preparation: Prepare a solution of known concentration in a UV-transparent solvent
like ethanol.
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e Measurement: Scan the sample from 200 to 800 nm using a dual-beam spectrophotometer,
using the solvent as a blank for baseline correction.

» Analysis: For 2-Phenoxyethyl propionate, spectra indicate no significant absorbance
between 290 and 700 nm under neutral and acidic conditions.[4] A minor absorbance under
basic conditions was noted, but the molar absorption coefficient was well below the
benchmark of concern (1000 L mol~* cm~1), indicating a low risk for phototoxicity or
photoallergenicity.[4]

Applications in Industry

The primary application for 2-Phenoxyethyl propionate is as a fragrance ingredient in a wide
range of products.[1][2]

e Fine Fragrances: Used to add warmth, sweetness, and complexity to floral (especially rose)
and fruity accords. It acts as a bridge between top and heart notes.[3]

o Cosmetics & Personal Care: Its gentle floral-fruity scent enhances the sensory experience of
products like creams, lotions, deodorants, and soaps. Its stability across a wide pH range
makes it suitable for many formulation types.[2]

 Home & Fabric Care: Due to its thermal and alkaline stability, it is effective in fabric
softeners, air fresheners, and household cleaners, providing a persistent fresh floral scent.[2]

Safety and Toxicology

The safety of fragrance ingredients is rigorously evaluated. The Research Institute for
Fragrance Materials (RIFM) has published a safety assessment for 2-Phenoxyethyl
propionate.[4] The assessment relies on a combination of available data for the material itself
and, where necessary, data from structurally similar compounds (a process known as read-
across).

Diagram: Toxicological Safety Assessment Workflow
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Caption: Workflow for safety assessment using direct and read-across data.
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» Genotoxicity: No studies are available for 2-phenoxyethyl propionate itself. However,
based on read-across to phenethyl isobutyrate, it does not present a concern for genotoxic
potential.[4]

» Repeated Dose Toxicity: No specific data exists for this compound. A read-across to 2-
phenoxyethyl isobutyrate (CAS 103-60-6) established a No Observed Adverse Effect Level
(NOAEL) of 1000 mg/kg/day in a dermal study, indicating low toxicity.[4]

o Skin Sensitization: Based on the weight of evidence from structural analysis and read-across
to 2-phenoxyethyl isobutyrate, 2-phenoxyethyl propionate is not considered a skin
sensitizer at current use levels.[4]

» Phototoxicity/Photoallergenicity: As determined by UV/Vis spectral analysis, the compound
does not absorb significantly in the relevant UV range and is not expected to be a
phototoxicant or photoallergen.[4]

» Reproductive Toxicity: No data is available. However, the total systemic exposure is below
the Threshold of Toxicological Concern (TTC) for a Cramer Class Il material, indicating a low
probability of reproductive effects at current use levels.[4]

Regulatory Information

2-Phenoxyethyl propionate is recognized by several regulatory and industry bodies. It is
listed by the Flavor and Extract Manufacturers Association (FEMA) under number 4618.[5][6]
While it has been used as a flavoring substance, the FDA has noted it is no longer providing for
the use of certain synthetic flavoring substances, which may include this compound in some
contexts.[5][6] It is registered under the European Union's REACH regulations.

Conclusion

2-Phenoxyethyl propionate, identified by CAS number 23495-12-7, is a well-characterized
aroma chemical with significant value in the fragrance and consumer product industries. Its
synthesis is straightforward, and its purity can be reliably confirmed using standard analytical
methods like GC-MS. The comprehensive safety assessment, leveraging both direct and read-
across data, supports its continued safe use at current industry-reported levels, demonstrating
a low risk for skin sensitization, genotoxicity, and other significant toxicological endpoints. This
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guide provides the foundational technical knowledge necessary for its effective and safe
application in research and product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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